Cas no 61836-03-1 (Benzene, [(1-methyl-3-phenylpropyl)thio]-)

Benzene, [(1-methyl-3-phenylpropyl)thio]- structure
61836-03-1 structure
Product Name:Benzene, [(1-methyl-3-phenylpropyl)thio]-
CAS No:61836-03-1
MF:C16H18S
MW:242.379123210907
CID:465050
PubChem ID:12529484
Update Time:2025-04-19

Benzene, [(1-methyl-3-phenylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1-methyl-3-phenylpropyl)thio]-
    • 4-phenylbutan-2-ylsulfanylbenzene
    • 61836-03-1
    • [(4-Phenylbutan-2-yl)sulfanyl]benzene
    • DTXSID80501469
    • Inchi: 1S/C16H18S/c1-14(17-16-10-6-3-7-11-16)12-13-15-8-4-2-5-9-15/h2-11,14H,12-13H2,1H3
    • InChI Key: KRCFMVKYLHQXGH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.11304
  • Monoisotopic Mass: 242.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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